Cas no 42768-15-0 (benzene-1,4-dicarboxylic acid; 2,2-dimethylpropane-1,3-diol; ethane-1,2-diol; propane-1,2,3-triol)

benzene-1,4-dicarboxylic acid; 2,2-dimethylpropane-1,3-diol; ethane-1,2-diol; propane-1,2,3-triol structure
42768-15-0 structure
Product name:benzene-1,4-dicarboxylic acid; 2,2-dimethylpropane-1,3-diol; ethane-1,2-diol; propane-1,2,3-triol
CAS No:42768-15-0
MF:C8H6O4.C5H12O2.C3H8O3.C2H6O2
MW:424.44008
CID:331941
PubChem ID:170680

benzene-1,4-dicarboxylic acid; 2,2-dimethylpropane-1,3-diol; ethane-1,2-diol; propane-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethylpropane-1,3-diol,ethane-1,2-diol,propane-1,2,3-triol,terephthalic acid
    • benzene-1,4-dicarboxylic acid
    • 2,2-dimethylpropane-1,3-diol
    • ethane-1,2-diol
    • propane-1,2,3-triol
    • 42768-15-0
    • benzene-1,4-dicarboxylic acid; 2,2-dimethylpropane-1,3-diol; ethane-1,2-diol; propane-1,2,3-triol
    • Inchi: InChI=1S/C8H6O4.C5H12O2.C3H8O3.C2H6O2/c9-7(10)5-1-2-6(4-3-5)8(11)12;1-5(2,3-6)4-7;4-1-3(6)2-5;3-1-2-4/h1-4H,(H,9,10)(H,11,12);6-7H,3-4H2,1-2H3;3-6H,1-2H2;3-4H,1-2H2
    • InChI Key: LUETWJPNXUTTGX-UHFFFAOYSA-N
    • SMILES: C(O)C(O)CO.C(O)CO.CC(C)(CO)CO.C1(C(O)=O)C=CC(C(O)=O)=CC=1

Computed Properties

  • Exact Mass: 424.194
  • Monoisotopic Mass: 424.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 245
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 216A^2

Experimental Properties

  • Boiling Point: 392.4°Cat760mmHg
  • Flash Point: 205.3°C

benzene-1,4-dicarboxylic acid; 2,2-dimethylpropane-1,3-diol; ethane-1,2-diol; propane-1,2,3-triol Related Literature

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